Cas no 6241-72-1 (2-Naphthalenemethanol,a,a-diethyl-)

• Product Name: 2-Naphthalenemethanol,a,a-diethyl-
• CAS No: 6241-72-1
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• MDL: MFCD17222300
• CID: 527573
• Update Time: 2026-04-29

2-Naphthalenemethanol,a,a-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenemethanol,a,a-diethyl-
• 2-Naphthalenecarbonylazide, 3-hydroxy-
• 3-hydroxy-[2]naphthoyl azide
• 3-Hydroxy-[2]naphthoylazid
• 3-Hydroxy-[2]naphthyl-pentan
• 3-Hydroxy-< 2> naphthyl-pentan
• 3-hydroxy-2-naphthoyl azide
• 3-Oxy-naphthoesaeure-(2)-azid
• AC1MVQTP
• CTK2F7693
• NSC36188

• MDL： MFCD17222300
• Inchi： InChI=1S/C15H18O/c1-3-15(16,4-2)14-10-9-12-7-5-6-8-13(12)11-14/h5-11,16H,3-4H2,1-2H3
• InChI Key： VQQSFKTWNPCDNT-UHFFFAOYSA-N
• SMILES： CCC(CC)(C1=CC2=CC=CC=C2C=C1)O

Computed Properties

• Exact Mass: 214.13584
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 20.23
• LogP: 3.84740

Additional information on 2-Naphthalenemethanol,a,a-diethyl-

Comprehensive Overview of 2-Naphthalenemethanol, α,α-diethyl- (CAS No. 6241-72-1): Properties, Applications, and Industry Insights

2-Naphthalenemethanol, α,α-diethyl- (CAS No. 6241-72-1) is a specialized organic compound belonging to the naphthalene derivative family. With its unique molecular structure featuring diethyl substitution at the alpha position, this compound has garnered attention in synthetic chemistry, material science, and industrial applications. Its chemical stability and versatile reactivity make it a valuable intermediate for researchers and manufacturers alike.

In recent years, the demand for naphthalene-based intermediates like 2-Naphthalenemethanol, α,α-diethyl- has surged due to their role in developing advanced materials and functional additives. A trending topic in 2024 is the exploration of sustainable synthesis methods, aligning with the global push for green chemistry. Researchers are investigating catalyst optimization and solvent-free reactions to reduce the environmental footprint of producing such compounds.

The compound’s physical properties—including its melting point, solubility, and spectral characteristics—are critical for quality control. Analytical techniques like HPLC and GC-MS are commonly employed to verify purity, a frequent search query among laboratory professionals. Additionally, its storage stability under varying temperatures is a practical concern for supply chain stakeholders.

From an application standpoint, 2-Naphthalenemethanol, α,α-diethyl- serves as a precursor in pharmaceutical intermediates and agrochemical formulations. Its aromatic backbone enhances binding affinity in molecular designs, a hot topic in drug discovery forums. Meanwhile, material scientists leverage its UV-absorbing properties for coatings and polymer stabilizers, addressing the growing need for light-resistant materials in automotive and construction industries.

Market trends indicate rising interest in bio-based alternatives to traditional naphthalene derivatives. While 6241-72-1 remains irreplaceable in certain high-performance applications, startups are exploring biodegradable variants to meet eco-conscious regulations. This duality positions the compound at the center of debates on synthetic efficiency versus environmental impact—a frequently searched dilemma in academic circles.

For suppliers and distributors, SEO-optimized queries often revolve around bulk pricing, technical datasheets, and global shipping protocols. Ensuring compliance with REACH and other regional regulations is another critical aspect, as highlighted in recent industry webinars. The compound’s handling guidelines—such as inert atmosphere storage—are also key details for safe utilization.

In conclusion, 2-Naphthalenemethanol, α,α-diethyl- (CAS No. 6241-72-1) exemplifies the intersection of tradition and innovation in specialty chemicals. Its multifaceted applications, coupled with evolving synthesis technologies, ensure its relevance in a rapidly advancing chemical landscape. Future research may focus on nanoscale modifications or hybrid composites, further expanding its utility across sectors.